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Compound of Interest

Compound Name: 3-Ethylhexanal
CAS No.: 18513-34-3
Cat. No.: B15887367
Get Quote
. J

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Ethylhexanal in a laboratory setting. The information is intended
for researchers, scientists, and drug development professionals to ensure safe handling and
mitigate risks associated with this chemical.

Quantitative Data Summary

While a comprehensive Safety Data Sheet (SDS) for 3-Ethylhexanal (CAS: 18513-34-3) is not
readily available, the following table summarizes its known properties and includes data for the
closely related isomer, 2-Ethylhexanal (CAS: 123-05-7), as a reference. Treat 3-Ethylhexanal
with the same precautions as its 2-isomer.
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Value (2-
Value (3-
Property Ethylhexanal - for Reference
Ethylhexanal)
reference)
Molecular Formula CsH160 CsH160 [1]
Molecular Weight 128.21 g/mol 128.21 g/mol [1]
CAS Number 18513-34-3 123-05-7 [1]
Physical State Liquid Colorless Liquid [2]

Boiling Point

No data available

162 - 165 °C/323.6 -
329 °F @ 760 mmHg

[2]

Flash Point

No data available

50 °C /122 °F

[2]

Melting Point

No data available

-90 °C/-130 °F

[2]

Hazard Identification and Personal Protective
Equipment (PPE)

3-Ethylhexanal is classified as a flammable liquid and causes skin, eye, and respiratory

irritation[1]. Strict adherence to PPE protocols is mandatory.

Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation[2][3].

Personal Protective Equipment:
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PPE Category

Specifications

Eye & Face Protection

Chemical safety goggles are mandatory. A face
shield should be worn when there is a risk of

splashing.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile or
neoprene) are required. Inspect gloves for any

signs of degradation before use[2].

Skin & Body Protection

A flame-retardant lab coat must be worn. For
larger quantities or procedures with a higher risk
of splashing, chemical-resistant aprons or

coveralls are recommended[4].

Respiratory Protection

If working outside a fume hood or if ventilation is
inadequate, a NIOSH-approved respirator with

an organic vapor cartridge is necessary|[3].

Operational and Disposal Plans

Handling and Storage:

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking[2].

e Ground and bond containers when transferring the liquid to prevent static discharge[4].

» Use only non-sparking tools and explosion-proof equipment[2].

» Store in a cool, dry, and well-ventilated area in a tightly closed container[2][5].

e Segregate from incompatible materials such as oxidizing agents, strong acids, and strong

bases[2].

Disposal Plan:

» Dispose of contents and containers in accordance with local, state, and federal regulations.

» Do not dispose of down the drain or into the environment[2][5].
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e Waste should be collected in a designated, properly labeled, and sealed container for
hazardous waste disposal through your institution's Environmental Health and Safety (EHS)
office[6].

o Contaminated materials (e.g., absorbent pads, gloves) must also be disposed of as
hazardous waste.

Emergency Procedures: Chemical Spill Response

The following workflow outlines the procedural steps for responding to a chemical spill of 3-
Ethylhexanal.
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Workflow for 3-Ethylhexanal Spill Response

Assess Spill Size
(Minor vs. Major)

Minor Spill

(<100 mL in fume hood)

Major

Major Spill
(>100 mL or outside hood)

Alert personnel in the
immediate area

J

Evacuate the laboratory
immediately

'

Don appropriate PPE
(goggles, gloves, lab coat)

Alert others and activate
emergency alarms if necessary

'

Contain spill with
inert absorbent material

'

Collect absorbed material
with spark-proof tools

l

Place in a sealed, labeled
hazardous waste container

l

Clean spill area with
soap and water

;

If safe, turn off
ignition sources

;

Close lab doors to
contain vapors

Contact institution's

Emergency Response/EHS

Click to download full resolution via product page

Caption: Workflow for a 3-Ethylhexanal chemical spill response.

© 2026 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b15887367/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-3-ethylhexanal
https://www.benchchem.com/product/b15887367/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-3-ethylhexanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15887367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

First Aid Measures

» After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention[2].

o After skin contact: Wash off immediately with plenty of soap and water for at least 15
minutes. If skin irritation persists, call a physician. Remove and wash contaminated clothing
before reuse[2].

 After inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur[2].

o After swallowing: Clean mouth with water and drink plenty of water afterwards. Do NOT
induce vomiting. Get medical attention[2][3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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